Cas no 820980-25-4 (3-Pyrrolidinamine, N-cyclopentyl-N-[(3,5-difluorophenyl)methyl]-, (3S)-)

• Product Name: 3-Pyrrolidinamine, N-cyclopentyl-N-[(3,5-difluorophenyl)methyl]-, (3S)-
• CAS No: 820980-25-4
• MF: C₁₆H₂₂F₂N₂
• MW: 280.356091022491
• CID: 698814
• PubChem ID: 69058355
• Update Time: 2025-04-19

3-Pyrrolidinamine, N-cyclopentyl-N-[(3,5-difluorophenyl)methyl]-, (3S)- Chemical and Physical Properties

Names and Identifiers

• 3-Pyrrolidinamine, N-cyclopentyl-N-[(3,5-difluorophenyl)methyl]-, (3S)-
• (3S)-N-cyclopentyl-N-[(3,5-difluorophenyl)methyl]pyrrolidin-3-amine
• 820980-25-4
• (S)-N-Cyclopentyl-N-(3,5-difluorobenzyl)pyrrolidin-3-amine
• DTXSID60739627
• SCHEMBL4477824

• Inchi： 1S/C16H22F2N2/c17-13-7-12(8-14(18)9-13)11-20(15-3-1-2-4-15)16-5-6-19-10-16/h7-9,15-16,19H,1-6,10-11H2/t16-/m0/s1
• InChI Key： DYNZACFDBAFXLJ-INIZCTEOSA-N
• SMILES： FC1C=C(C=C(C=1)CN([C@@H]1CNCC1)C1CCCC1)F

Computed Properties

• Exact Mass: 280.17510503g/mol
• Monoisotopic Mass: 280.17510503g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 297
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 15.3Ų